(1R,5S)-8-(2-(1H-pyrazol-1-yl)ethyl)-8-azabicyclo[3.2.1]octan-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,5S)-8-(2-(1H-pyrazol-1-yl)ethyl)-8-azabicyclo[3.2.1]octan-3-ol, also known as PEPA, is a chemical compound that belongs to the class of azabicyclooctanes. It is a selective agonist of the AMPA receptor, which is a subtype of the ionotropic glutamate receptor. The AMPA receptor plays a crucial role in the regulation of the brain's synaptic plasticity, which is the ability of the brain to change and adapt in response to new experiences. In
Scientific Research Applications
Pharmacological Activities and Therapeutic Potentials
Antipsychotic-like Activity : A study by Bymaster et al. (1998) investigated a potent muscarinic receptor ligand with high affinity for central muscarinic receptors, exhibiting partial agonist effects at M2 and M4 receptors and antagonist effects at M1, M3, and M5 receptors. This compound showed potential antipsychotic-like activity without inducing significant side effects, indicating its potential for schizophrenia treatment (Bymaster et al., 1998).
Potential Treatment for Essential Tremor : A pilot trial by Bushara et al. (2004) on 1-Octanol, an 8-C alcohol, demonstrated its ability to significantly decrease tremor amplitude in patients with essential tremor (ET) without significant side effects or signs of intoxication. This suggests 1-Octanol's safe and well-tolerated potential as a treatment for ET (Bushara et al., 2004).
Metabolism and Health Implications of Dietary Polyphenols : Research by Cerdá et al. (2005) on the metabolism of antioxidant and chemopreventive ellagitannins from various food sources in humans identified biomarkers of exposure and highlighted the significant role of gut microflora in their metabolism. This study provides insights into the health benefits and potential systemic activities of dietary polyphenols and their metabolites (Cerdá et al., 2005).
properties
IUPAC Name |
8-(2-pyrazol-1-ylethyl)-8-azabicyclo[3.2.1]octan-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c16-12-8-10-2-3-11(9-12)15(10)7-6-14-5-1-4-13-14/h1,4-5,10-12,16H,2-3,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDANMEPBNQLJLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2CCN3C=CC=N3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[2-(1H-pyrazol-1-yl)ethyl]-8-azabicyclo[3.2.1]octan-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.